Cas no 878788-17-1 (2,7-DIAMINO-2-PHENYLHEPTANOIC ACID)

• Product Name: 2,7-DIAMINO-2-PHENYLHEPTANOIC ACID
• CAS No: 878788-17-1
• CID: 4718184
• Update Time: 2025-07-09

2,7-DIAMINO-2-PHENYLHEPTANOIC ACID Chemical and Physical Properties

Names and Identifiers

• 2,7-DIAMINO-2-PHENYLHEPTANOIC ACID

Additional information on 2,7-DIAMINO-2-PHENYLHEPTANOIC ACID

Comprehensive Overview of 2,7-DIAMINO-2-PHENYLHEPTANOIC ACID (CAS No. 878788-17-1): Properties, Applications, and Research Insights

2,7-DIAMINO-2-PHENYLHEPTANOIC ACID (CAS No. 878788-17-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This diamino acid derivative features a unique structural framework, combining a phenyl group with a heptanoic acid backbone, which makes it a valuable intermediate in peptide synthesis and drug development. Researchers are increasingly exploring its potential in targeted drug delivery systems and enzyme inhibition studies, aligning with the growing demand for precision medicine.

The compound's molecular structure (C₁₃H₂₀N₂O₂) includes two amino groups at positions 2 and 7, enhancing its reactivity and versatility. This characteristic has led to its use in peptide modification and bioconjugation, particularly in the development of therapeutic peptides. Recent studies highlight its role in modulating protein-protein interactions, a hot topic in cancer research and neurodegenerative disease therapeutics. Such applications resonate with the current focus on personalized treatment and biomarker discovery.

From a synthetic perspective, 2,7-DIAMINO-2-PHENYLHEPTANOIC ACID is often synthesized via asymmetric catalysis or enzymatic resolution, methods that align with the pharmaceutical industry's push toward green chemistry. Its chiral centers make it a candidate for stereoselective synthesis, addressing the need for enantiomerically pure compounds in drug formulations. Analytical techniques like HPLC and mass spectrometry are critical for quality control, ensuring compliance with GMP standards.

Beyond pharmaceuticals, this compound finds niche applications in material science, particularly in designing bio-based polymers with tailored properties. Its dual amino groups enable cross-linking reactions, making it suitable for hydrogel fabrication—a trending area in tissue engineering. These interdisciplinary uses reflect the compound's adaptability to cutting-edge research.

In summary, 2,7-DIAMINO-2-PHENYLHEPTANOIC ACID (CAS No. 878788-17-1) exemplifies the convergence of chemical innovation and biomedical advancement. Its multifaceted roles—from drug design to smart materials—position it as a compound of enduring relevance in both academic and industrial settings. As research continues to uncover its potential, this molecule is poised to contribute to breakthroughs in life sciences and sustainable technology.